![molecular formula C19H17FN2O4 B4723453 5-(2,5-dimethoxyphenyl)-N-(4-fluorobenzyl)-3-isoxazolecarboxamide](/img/structure/B4723453.png)
5-(2,5-dimethoxyphenyl)-N-(4-fluorobenzyl)-3-isoxazolecarboxamide
Overview
Description
5-(2,5-dimethoxyphenyl)-N-(4-fluorobenzyl)-3-isoxazolecarboxamide is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as 'DOI' and belongs to the class of phenethylamine hallucinogens.
Mechanism of Action
DOI acts as a partial agonist at the 5-HT2A serotonin receptor, which is known to be involved in the regulation of mood, perception, and cognition. Activation of this receptor by DOI leads to the stimulation of downstream signaling pathways, resulting in altered neural activity and changes in perception and behavior.
Biochemical and Physiological Effects:
DOI has been shown to induce a range of physiological and behavioral effects in animal models, including altered locomotor activity, changes in body temperature, and alterations in sensory perception. At higher doses, DOI can induce intense hallucinations and altered states of consciousness.
Advantages and Limitations for Lab Experiments
DOI has been used extensively in animal models to investigate the neural mechanisms underlying psychedelic experiences. Its well-characterized pharmacological properties and relatively long-lasting effects make it a useful tool for studying the effects of hallucinogens on the brain. However, its potent psychoactive effects and potential for abuse limit its use in human research studies.
Future Directions
1. Investigation of the therapeutic potential of DOI in the treatment of psychiatric disorders.
2. Further exploration of the neural mechanisms underlying the effects of DOI on perception and behavior.
3. Development of novel compounds based on the structure of DOI with improved pharmacological properties and reduced side effects.
4. Investigation of the long-term effects of DOI on brain function and behavior.
5. Examination of the potential for DOI to induce neuroplasticity and promote neural repair.
Scientific Research Applications
DOI has been extensively studied for its pharmacological properties, particularly its hallucinogenic effects. It has been used in animal models to investigate the neural mechanisms underlying psychedelic experiences. DOI has also been shown to have potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.
properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-N-[(4-fluorophenyl)methyl]-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O4/c1-24-14-7-8-17(25-2)15(9-14)18-10-16(22-26-18)19(23)21-11-12-3-5-13(20)6-4-12/h3-10H,11H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUVBTWNJZZJRPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CC(=NO2)C(=O)NCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.